Cas no 2229463-68-5 (3-(3-fluoro-4-methylphenoxy)-3-methylazetidine)

• Product Name: 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine
• CAS No: 2229463-68-5
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6465748
• PubChem ID: 165688964
• Update Time: 2025-09-23

3-(3-fluoro-4-methylphenoxy)-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine
• EN300-1797738
• 2229463-68-5

• Inchi： 1S/C11H14FNO/c1-8-3-4-9(5-10(8)12)14-11(2)6-13-7-11/h3-5,13H,6-7H2,1-2H3
• InChI Key： AHXTWEYDLJURSH-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)OC1(C)CNC1

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine

Introduction to Compound with CAS No. 2229463-68-5 and Product Name: 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine

Compound with the CAS number 2229463-68-5 and the product name 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development. The molecular structure of this compound incorporates a fluoro-substituted phenyl ring and an azetidine core, which are known for their ability to enhance bioavailability and metabolic stability. These features make it a promising candidate for further exploration in medicinal chemistry.

The fluoro-substituent at the 3-position of the phenyl ring is a critical structural element that influences the compound's pharmacokinetic profile. Fluorine atoms are well-known for their ability to modulate the electronic properties of molecules, thereby affecting their binding affinity to biological targets. In the context of 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine, the presence of fluorine is believed to improve the compound's solubility and metabolic resistance, making it more suitable for therapeutic applications. This is particularly relevant in the development of drugs that require prolonged circulation in the bloodstream without undergoing rapid degradation.

The methylazetidine moiety in the compound's structure contributes to its stability and flexibility, allowing it to interact effectively with biological targets. Azetidine derivatives have been extensively studied for their potential as intermediates in drug synthesis due to their ability to form stable cyclic structures that mimic natural biomolecules. The methyl group attached to the azetidine ring further enhances its lipophilicity, which is crucial for crossing biological membranes. This property is particularly important for drugs that need to reach intracellular targets, such as enzymes and receptors.

Recent research has highlighted the significance of fluoro-substituted aromatic compounds in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The fluoro-substituent in 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine is expected to play a key role in modulating the compound's interactions with biological targets, thereby enhancing its therapeutic efficacy. Studies have demonstrated that fluorine atoms can increase the binding affinity of small molecules to their targets by influencing electronic distributions and steric properties.

In addition to its structural features, 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine has been investigated for its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit properties similar to those of nonsteroidal anti-inflammatory drugs (NSAIDs) due to its structural resemblance to known pharmacophores. However, further research is needed to fully elucidate its mechanism of action and therapeutic potential. The combination of a fluoro-substituted phenyl ring and an azetidine core makes this compound a versatile scaffold for drug discovery, offering opportunities for designing novel therapeutics with improved pharmacokinetic profiles.

The synthesis of 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. The use of high-purity starting materials and rigorous quality control measures ensures that the final product meets pharmaceutical standards. These synthetic strategies are essential for producing compounds with high enantiomeric purity, which is critical for therapeutic applications.

As research in pharmaceutical chemistry continues to evolve, compounds like 2229463-68-5 are expected to play a pivotal role in addressing unmet medical needs. The unique structural features of this compound make it a valuable tool for investigating new drug candidates across various therapeutic areas. Collaborative efforts between academic researchers and industry scientists are essential for translating these findings into clinical applications. By leveraging cutting-edge synthetic methodologies and computational modeling techniques, scientists can accelerate the discovery and development of novel therapeutics.

The future prospects of 3-(3-fluoro-4-methylphenoxy)-3-methylazetidine are promising, with ongoing studies focusing on optimizing its pharmacological properties and exploring new applications. The integration of machine learning algorithms into drug discovery processes has further enhanced the potential for identifying novel bioactive compounds like this one. By analyzing large datasets and predicting molecular interactions, researchers can prioritize promising candidates for experimental validation. This interdisciplinary approach is likely to yield innovative therapeutics with improved efficacy and safety profiles.

In conclusion, compound with CAS No. 2229463-68-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The presence of a fluoro-substituted phenyl ring and an azetidine core makes this compound a versatile scaffold for drug discovery, offering opportunities for designing novel therapeutics with enhanced bioavailability and metabolic stability. Further research is needed to fully elucidate its mechanism of action and therapeutic potential, but preliminary studies suggest that it may have applications similar to those of nonsteroidal anti-inflammatory drugs (NSAIDs). As research in this field continues to progress, compounds like this one are expected to play a pivotal role in addressing unmet medical needs.